Cas no 827028-09-1 (Benzoic acid, 4-(3-methoxy-1-propynyl)-, propyl ester)

• Product name: Benzoic acid, 4-(3-methoxy-1-propynyl)-, propyl ester
• CAS No: 827028-09-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 686375
• PubChem ID: 71417788

Benzoic acid, 4-(3-methoxy-1-propynyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methoxy-1-propynyl)-, propyl ester
• propyl 4-(3-methoxyprop-1-ynyl)benzoate
• DTXSID90837120
• PROPYL 4-(3-METHOXYPROP-1-YN-1-YL)BENZOATE
• 827028-09-1

• Inchi： InChI=1S/C14H16O3/c1-3-10-17-14(15)13-8-6-12(7-9-13)5-4-11-16-2/h6-9H,3,10-11H2,1-2H3
• InChI Key： BHQGXDRQSXMGJT-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C1=CC=C(C=C1)C#CCOC

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.1